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Compound of Interest

Compound Name: tert-BUTYL HYPOCHLORITE

Cat. No.: B1582176

Audience: Researchers, scientists, and drug development professionals.

Introduction: tert-Butyl hypochlorite (t-BuOClI) is a versatile and widely used reagent in
organic synthesis, valued for its role as an effective oxidizing and "soft" chlorinating agent.[1] It
is employed in a variety of transformations, including the chlorination of alcohols and amides,
the synthesis of organic chloramines, and the chlorooxidation of unsaturated compounds.[2][3]
[4][5] This document provides detailed protocols for two common and reliable laboratory-scale
preparations of tert-butyl hypochlorite, with a strong emphasis on safety and handling.

Critical Safety and Handling Precautions

tert-Butyl hypochlorite is a hazardous substance that requires careful handling. All
procedures must be conducted in a well-ventilated chemical fume hood, and appropriate
personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves, must be worn at all times.

e Explosion and Decomposition Hazard: The compound can decompose exothermically and
sometimes explosively.[6][7] This decomposition can be initiated by exposure to heat, rubber,
or UV light (including sunlight and strong fluorescent lighting).[7][8][9] Pressure buildup in
sealed containers exposed to light has caused them to burst.[6][7]

o Flammability: t-BuOCI is a highly flammable liquid and vapor that may ignite spontaneously if
exposed to air or moisture.[6][7][10] It is also a strong oxidizing agent.[10]
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o Reactivity: It reacts violently with rubber; therefore, all-glass apparatus with ground-glass
joints or synthetic tubing (e.g., Tygon) must be used.[7][9]

o Toxicity: The compound and its decomposition products (including acetone and methyl
chloride) are toxic and can cause severe irritation or burns to the skin, eyes, and respiratory
system.[7][9][10]

o Storage: Store the product in amber glass bottles over calcium chloride in a refrigerator or
freezer (2-8°C).[8][11] Storing under an inert atmosphere is recommended for enhanced
stability.[9]

Recommended Synthetic Protocol: From t-Butanol
and Bleach

This method, adapted from Organic Syntheses, is preferred for its simplicity and avoidance of
hazardous chlorine gas.[8] It utilizes readily available commercial bleach (sodium hypochlorite
solution) as the chlorinating agent.

Chemical Reaction Scheme
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Reactants Products
t-Butyl Alcohol t-Butyl Hypochlorite
((CHs)sCOH) ((CHs)sCOCl)

<10°C
Sodium Hypochlorite dim light - Sodium Acetate

(in Bleach)

Acetic Acid

(CHsCOOH) Water
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1. Preparation

Add 500 mL commercial bleach
toallL flask.

\ 4

Cool flask in an ice bath
until temp is < 10°C.

\

Prepare a solution of
37 mL t-butyl alcohol and 2. Reaction
24.5 mL glacial acetic acid.

:

Work in dim light.
Add alcohol/acid solution to the
cold, stirred bleach in one portion.

\ 4

Stir rapidly for ~3 minutes.
An oily yellow layer forms.

:

Pour mixture into a
separatory funnel.

3. Work-up & Purification

\ 4

Separate and discard the
lower aqueous layer.

\ 4

Wash organic layer with
50 mL of 10% Naz2COs solution.

\ 4

Wash organic layer with
50 mL of water.

\ 4

Dry the product over ~1 g
of anhydrous CaCla.

\

Filter to remove CaCla. 4. Storage

.

Store product in an amber bottle
over fresh CaClz in a refrigerator
or freezer (< 8°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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